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Compound of Interest

Compound Name: TAS05567

CAS No.: 1429038-15-2

Cat. No.: B611156

Get Quote

Executive Summary
TAS05567 is a highly potent, selective, and orally available inhibitor of Spleen Tyrosine Kinase

(Syk), primarily utilized in research regarding autoimmune diseases and B-cell malignancies.

Like many kinase inhibitors with an indazole-triazine scaffold, TAS05567 exhibits high

lipophilicity, making it soluble in organic solvents (DMSO) but practically insoluble in water.

This guide provides validated protocols for preparing stock solutions, managing aqueous

dilutions to prevent precipitation ("crashing out"), and formulating vehicles for in vivo

administration. Failure to adhere to these solubility constraints can lead to micro-aggregates

that cause false-negative results in enzymatic assays or variable bioavailability in animal

models.

Physicochemical Profile
Before handling, verify your batch against the following specifications to ensure accurate

molarity calculations.
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Property Specification

Compound Name TAS05567

Target Spleen Tyrosine Kinase (Syk)

CAS Number 1429038-15-2

Chemical Formula C₂₁H₂₉N₉O₂

Molecular Weight 439.52 g/mol

Solubility (DMSO) Soluble (typically ≥ 20 mg/mL or >40 mM)

Solubility (Water) Insoluble (< 0.1 mg/mL)

Appearance Solid powder (White to off-white)

Storage (Solid) -20°C (Long-term), Desiccated, Dark

Solubility Data & Solvent Compatibility
Dimethyl Sulfoxide (DMSO)
DMSO is the required solvent for preparing primary stock solutions. TAS05567 dissolves

readily in DMSO.[1][2]

Recommended Stock Concentration: 10 mM.

Max Solubility: Varies by batch, but often achievable up to 50 mM.

Stability: Stock solutions are stable at -20°C or -80°C for up to 6 months if protected from

moisture and freeze-thaw cycles.

Water & Aqueous Buffers
TAS05567 is hydrophobic. Direct addition of the powder to water, PBS, or cell culture media

will result in immediate suspension failure (visible flakes or microscopic aggregates).

Risk: Aggregates can trap enzyme targets or adhere to plasticware, skewing IC50 data.

Solution: Always predissolve in DMSO.
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Workflow Visualization: Stock Preparation
The following diagram outlines the critical path for preparing a stable stock solution,

emphasizing moisture control.
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Figure 1: Critical workflow for preparing TAS05567 stock solutions. Note the warming step to

prevent condensation.

Protocol 1: Preparation of 10 mM Stock Solution (In
Vitro)
Objective: Create a master stock for biochemical and cellular assays.

Materials:

TAS05567 Powder[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%)

Vortex mixer

Amber glass vials or polypropylene microcentrifuge tubes

Calculations (Example for 1 mg vial):

Mass: 1 mg

MW: 439.52 g/mol [1]

Target Concentration: 10 mM (10 mmol/L)

Volume DMSO required:
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[3]

Procedure:

Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (approx. 30 mins) before opening. This prevents atmospheric moisture from

condensing on the hygroscopic powder.

Centrifugation: Briefly centrifuge the vial to ensure all powder is at the bottom.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 227.5 µL for 1 mg)

directly to the vial.

Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath for

2–5 minutes. Inspect visually for clarity.

Aliquoting: Dispense into single-use aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw

cycles, which can introduce moisture and degrade the compound.

Storage: Store at -20°C or -80°C.

Protocol 2: Aqueous Dilution for Cellular Assays
Objective: Dilute TAS05567 into cell culture media without precipitation.

The "Crash-Out" Risk: Adding high-concentration DMSO stock directly to media often causes

local high concentrations that precipitate the drug.

Correct Method (Serial Dilution in DMSO):
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Figure 2: The "Intermediate Dilution" method ensures solubility is maintained by keeping the

compound in DMSO until the final large-volume dilution.

Procedure:

Perform a serial dilution (e.g., 3-fold) using 100% DMSO as the diluent. Do not use water

yet.

Prepare your cell culture media.

Transfer the diluted compound from the DMSO plate to the media plate at a 1:1000 ratio

(e.g., 0.1 µL compound into 100 µL media).

Result: Final DMSO concentration is 0.1%, which is generally non-toxic to cells, and the

compound remains soluble due to the rapid dispersion.

Mix immediately by pipetting.
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Protocol 3: In Vivo Formulation (Oral Gavage)
Objective: Prepare a suspension for oral administration (PO) in rodents. Reference Standard:

Based on the methodology by Hayashi et al. (2018) [1].

Vehicle: 0.5% Methylcellulose (MC) in water.

Materials:

TAS05567 Powder[1]

Methylcellulose (400 cP)

Mortar and pestle

Distilled water

Procedure:

Vehicle Prep: Prepare 0.5% w/v Methylcellulose in distilled water. Allow it to hydrate

overnight at 4°C to ensure a clear, viscous solution.

Weighing: Weigh the required amount of TAS05567 for the desired dose (e.g., 3 mg/kg, 10

mg/kg).

Trituration: Place the powder in a mortar. Add a small volume (dropwise) of the 0.5% MC

vehicle.

Grinding: Grind thoroughly with the pestle to wet the powder and break up clumps, forming a

smooth paste.

Dilution: Gradually add the remaining volume of 0.5% MC while stirring to achieve the final

concentration.

Suspension Check: The result will be a uniform white suspension. Vortex immediately before

dosing animals to ensure homogeneity.
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Note: Do not use DMSO for oral gavage if possible, as it can cause GI irritation and confound

inflammatory readouts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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